Cas no 100327-49-9 (1H-1,2,4-Triazole-1-butanamine, dihydrochloride)

• Product Name: 1H-1,2,4-Triazole-1-butanamine, dihydrochloride
• CAS No: 100327-49-9
• MF: C₆H₁₄Cl₂N₄
• MW: 213.108158588409
• CID: 1125275
• PubChem ID: 20266537
• Update Time: 2025-04-20

1H-1,2,4-Triazole-1-butanamine, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-butanamine, dihydrochloride
• 1H-1,2,4-triazole-1-butanamine dihydrochloride
• 4-(1H-1,2,4-Triazol-1-yl)butylamine dihydrochloride
• SHYRVOLTJNZLFH-UHFFFAOYSA-N
• 1-(4-Aminobut-1-yl)-1H-1,2,4-triazole dihydrochloride
• 100327-49-9
• 4-(1H-1,2,4-triazol-1-yl)butanamine dihydrochloride
• 4-(1,2,4-triazol-1-yl)butan-1-amine;dihydrochloride
• SCHEMBL10993801

• Inchi： 1S/C6H12N4.2ClH/c7-3-1-2-4-10-6-8-5-9-10;;/h5-6H,1-4,7H2;2*1H
• InChI Key： SHYRVOLTJNZLFH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=NC=N1)CCCCN

Computed Properties

• Exact Mass: 212.059552g/mol
• Monoisotopic Mass: 212.059552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 85.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.11g/mol
• Topological Polar Surface Area: 56.7Ų